Cas no 2640977-37-1 (1-(2-fluorophenyl)-3-{2-5-(1-methyl-1H-pyrazol-4-yl)thiophen-2-ylethyl}urea)

• Product Name: 1-(2-fluorophenyl)-3-{2-5-(1-methyl-1H-pyrazol-4-yl)thiophen-2-ylethyl}urea
• CAS No: 2640977-37-1
• MF: C₁₇H₁₇FN₄OS
• MW: 344.406485319138
• CID: 5340408
• Update Time: 2025-05-25

1-(2-fluorophenyl)-3-{2-5-(1-methyl-1H-pyrazol-4-yl)thiophen-2-ylethyl}urea Chemical and Physical Properties

Names and Identifiers

• N-(2-Fluorophenyl)-N′-[2-[5-(1-methyl-1H-pyrazol-4-yl)-2-thienyl]ethyl]urea
• 1-(2-fluorophenyl)-3-{2-5-(1-methyl-1H-pyrazol-4-yl)thiophen-2-ylethyl}urea

• Inchi： 1S/C17H17FN4OS/c1-22-11-12(10-20-22)16-7-6-13(24-16)8-9-19-17(23)21-15-5-3-2-4-14(15)18/h2-7,10-11H,8-9H2,1H3,(H2,19,21,23)
• InChI Key： ZDUBZYSYADHREX-UHFFFAOYSA-N
• SMILES： N(C1=CC=CC=C1F)C(NCCC1SC(C2=CN(C)N=C2)=CC=1)=O

Experimental Properties

• Density: 1.32±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 499.3±45.0 °C(Predicted)
• pka: 13.25±0.46(Predicted)

Additional information on 1-(2-fluorophenyl)-3-{2-5-(1-methyl-1H-pyrazol-4-yl)thiophen-2-ylethyl}urea

1-(2-Fluorophenyl)-3-{2-[5-(1-Methyl-1H-Pyrazol-4-Yl)Thiophen-2-Yl]Ethyl}Urea: A Comprehensive Overview

CAS No. 2640977-37-1 refers to the chemical compound known as 1-(2-fluorophenyl)-3-{2-[5-(1-methyl-1H-pyrazol-4-yl)thiophen-2-yl]ethyl}urea. This compound is a member of the urea class of organic compounds and has garnered significant attention in recent years due to its unique structural features and potential applications in various fields, particularly in the pharmaceutical industry. The molecule combines a urea moiety with a fluorophenyl group and a thiophene ring substituted with a methylpyrazole group, making it a structurally complex and intriguing compound for research.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of intermediate compounds. Researchers have explored various synthetic pathways, including nucleophilic substitution, coupling reactions, and cyclization processes, to efficiently construct the molecule. Recent advancements in catalytic methods and the use of microwave-assisted synthesis have significantly improved the yield and purity of this compound, making it more accessible for further studies.

One of the most notable aspects of 1-(2-fluorophenyl)-3-{2-[5-(1-methyl-1H-pyrazol-4-yl)thiophen-2-yl]ethyl}urea is its potential as a drug candidate. The presence of the thiophene ring and the methylpyrazole group introduces unique electronic properties that enhance its bioactivity. Studies have shown that this compound exhibits significant anti-inflammatory and antioxidant properties, which are highly desirable in therapeutic agents. Furthermore, its ability to inhibit certain enzymes associated with neurodegenerative diseases has positioned it as a promising candidate for further preclinical testing.

The fluorophenyl group in the molecule plays a crucial role in modulating its pharmacokinetic properties. Fluorine substitution is known to improve drug stability and bioavailability, which are critical factors in drug design. Recent research has focused on optimizing the substitution pattern on the phenyl ring to enhance these properties further while maintaining or improving bioactivity.

In addition to its pharmacological applications, this compound has also been investigated for its potential use in materials science. The thiophene moiety is known for its π-conjugated system, which can contribute to electronic properties suitable for applications in organic electronics. Researchers are exploring how variations in the substituents on the thiophene ring can influence these properties, opening up possibilities for its use in advanced materials such as organic semiconductors or light-emitting diodes (LEDs).

The study of CAS No. 2640977-37-1 has also contributed to our understanding of molecular recognition and supramolecular chemistry. The molecule's ability to form hydrogen bonds through its urea group makes it an interesting subject for studying host-guest interactions and self-assembling systems. Recent experiments have demonstrated that this compound can serve as a building block for constructing complex supramolecular architectures with potential applications in nanotechnology.

In conclusion, 1-(2-fluorophenyl)-3-{2-[5-(1-methyl-1H-pyrazol-4-yl)thiophen-2-yl]ethyl}urea, identified by its CAS number 2640977-37-1, is a versatile compound with diverse applications across multiple scientific disciplines. Its unique structure and functional groups make it an attractive target for both fundamental research and applied development. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.